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Compound of Interest

Compound Name: 4-Carbamoylnicotinic acid

CAS No.: 24202-75-3

Cat. No.: B372496

Get Quote

Ticket Scope: Optimization of Yield & Regioselectivity Target Molecule: 4-Carbamoylnicotinic
acid (Amide at C4, Acid at C3) Primary Precursor: Cinchomeronic Anhydride (Pyridine-3,4-

dicarboxylic anhydride)

Part 1: Strategic Route Analysis (The "Why")
The Regioselectivity Paradox
The primary failure mode in this synthesis is regiochemical scrambling. The pyridine ring

creates an electronic disparity between the C3 and C4 positions.

C4 Position: "Para"-like to the pyridine nitrogen. Highly electron-deficient.

C3 Position: "Meta"-like to the pyridine nitrogen. Less electron-deficient.

The Critical Decision: To synthesize 4-Carbamoylnicotinic acid, you must direct the

nucleophile (Ammonia) to attack the C4 carbonyl.

Kinetic Control: Ammonia attacks the most electrophilic center (C4) first.
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Thermodynamic Pitfall: High temperatures or prolonged reaction times can lead to

equilibration or ring closure back to the imide (Cinchomeronimide), which upon subsequent

hydrolysis often favors the unwanted 3-carbamoyl isomer.

Recommended Pathway: Anhydride Ammonolysis
We recommend the Ammonolysis of Cinchomeronic Anhydride over the hydrolysis of

Cinchomeronimide. The anhydride route leverages the electronic deficiency of C4 to drive

specific regioselectivity.
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Figure 1:Reaction logic flow. Note that direct ammonolysis favors the target (Green path) due to

the higher electrophilicity of the C4 carbonyl.

Part 2: Optimized Experimental Protocol
Objective: Maximize conversion of Cinchomeronic Anhydride to 4-Carbamoylnicotinic acid
while suppressing imide formation.
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Component Specification Role

Precursor Cinchomeronic Anhydride
Substrate. Must be dry and

free of dicarboxylic acid.

Solvent Ethyl Acetate or THF

Non-protic, polar aprotic.

Allows precipitation of the

product.

Reagent Ammonia (Gas or 25% Aq.)
Nucleophile. Gas is preferred

for anhydrous isolation.

Temp Control Cryostat (-10°C to 0°C)
CRITICAL. Suppresses attack

at C3.

Step-by-Step Workflow
Step 1: Solvation (The Slurry) Suspend Cinchomeronic Anhydride (1.0 eq) in Ethyl Acetate (10

volumes). The anhydride may not fully dissolve; this is acceptable.

Why Ethyl Acetate? The starting material is soluble/dispersible, but the ammonium salt of the

product is insoluble, driving the reaction forward via precipitation.

Step 2: Controlled Ammonolysis (The Reaction) Cool the slurry to -5°C. Slowly bubble dry

Ammonia gas or add 25% aqueous Ammonium Hydroxide (1.1 eq) dropwise over 60 minutes.

Critical Control Point: Maintain internal temperature < 5°C. Exotherms promote attack at the

C3 position (reducing regioselectivity).

Step 3: Aging Stir at 0°C for 2 hours. Do not warm to room temperature yet. The mixture should

thicken as the ammonium salt of 4-carbamoylnicotinic acid precipitates.

Step 4: Isolation & pH Adjustment

If using organic solvent (Anhydrous): Filter the solid ammonium salt directly. Resuspend in

minimal cold water and acidify to pH 2.5 with 2N HCl to liberate the free acid.

If using Aqueous Ammonia: Concentrate the solution under vacuum (keep bath < 40°C) to

remove excess ammonia. Acidify carefully to pH 2.0–2.5.
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Step 5: Crystallization Cool the acidified slurry to 0°C for 4 hours. Filter the white crystalline

solid. Wash with ice-cold water (2x) and acetone (1x). Dry under vacuum at 45°C.

Part 3: Troubleshooting & FAQs
Q1: I am detecting large amounts of Cinchomeronic Acid
(Dicarboxylic acid) in my product.
Diagnosis: Hydrolysis of the anhydride by adventitious water or "Over-hydrolysis" of the amide.

Solution:

Check Reagents: Ensure your solvent (Ethyl Acetate) is dry. If using aqueous ammonia,

ensure you do not heat the reaction.

Quench Speed: If you leave the product in strong base (excess ammonia) for too long, the

amide bond will hydrolyze. Neutralize immediately after consumption of the anhydride.

Q2: My HPLC shows a split peak (Isomer
contamination). How do I remove the 3-carbamoyl
isomer?
Diagnosis: Regioselectivity failure, likely due to high temperature during addition. Purification

Strategy: The 4-carbamoyl isomer (Target) and 3-carbamoyl isomer have different pKa values

and solubilities.

Recrystallization: Dissolve the crude mixture in minimum boiling water. The 4-
carbamoylnicotinic acid is generally less soluble in cold water than the 3-isomer due to

strong intermolecular H-bonding of the C4-amide. Cool slowly to 4°C to crystallize the target.

Q3: Why not use the Imide (Cinchomeronimide)
hydrolysis route?
Expert Insight: While the imide route is common for isonicotinic acid production, it is risky for 4-
carbamoylnicotinic acid.

Alkaline hydrolysis of the imide often attacks the C4 carbonyl (the most electron-deficient

site).
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Result: The C4-carbonyl becomes the Carboxylate (COOH). The C3-nitrogen becomes the

Amide (CONH2).

Outcome: You produce 3-carbamoylisonicotinic acid (The wrong isomer).

Exception: If you strictly require the imide route, you must use specific metal catalysts (e.g.,

Copper ions) to chelate the nitrogen and direct the attack, but the Anhydride route described

above is far superior for the 4-carbamoyl target.

Part 4: Data & Specifications
Physical Properties Table

Property Value Notes

Molecular Weight 166.13 g/mol

Appearance White crystalline powder
Yellowing indicates oxidation

or imide contamination.

Melting Point 172°C - 175°C (Dec)
Decomposes to imide upon

melting.

Solubility Soluble in hot water, DMSO.
Poorly soluble in cold water,

Ethanol.

pKa (Acid) ~3.2
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Figure 2:Diagnostic decision tree for common synthesis failures.
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[https://www.benchchem.com/product/b372496/docs#technical-support-center-4-
carbamoylnicotinic-acid-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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